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Compound of Interest

Compound Name:
Benzyl-(6-methyl-benzothiazol-2-

yl)-amine

Cat. No.: B1333000 Get Quote

Disclaimer: Extensive literature searches did not yield specific data on the use of Benzyl-(6-
methyl-benzothiazol-2-yl)-amine as a chemical probe. The following application notes and

protocols are based on the known biological activities of the broader class of 2-amino-6-

methylbenzothiazole derivatives and information on structurally related compounds. These

should be considered as a starting point for investigation and not as established protocols for

this specific molecule.

Introduction
Benzyl-(6-methyl-benzothiazol-2-yl)-amine belongs to the benzothiazole class of

heterocyclic compounds. Benzothiazole derivatives are known to exhibit a wide range of

pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and

neuroprotective effects[1]. The core structure, 2-amino-6-methylbenzothiazole, has been a

scaffold for the synthesis of various biologically active molecules[1][2][3]. This document

outlines potential applications and suggested protocols for the investigation of Benzyl-(6-
methyl-benzothiazol-2-yl)-amine as a chemical probe, based on the activities of similar

compounds.

Potential Biological Applications
Based on the known activities of 2-amino-6-methylbenzothiazole derivatives, Benzyl-(6-
methyl-benzothiazol-2-yl)-amine could be investigated as a chemical probe in the following

areas:
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Oncology: Many benzothiazole derivatives have demonstrated cytotoxic effects against

various cancer cell lines[4]. Potential applications include studying cell proliferation,

apoptosis, and specific signaling pathways involved in cancer progression.

Antimicrobial Research: The benzothiazole scaffold is present in numerous compounds with

antibacterial and antifungal properties[5]. This compound could be used to probe

mechanisms of microbial growth inhibition.

Neurodegenerative Diseases: Some benzothiazole derivatives have been explored as

agents for Alzheimer's disease by targeting enzymes like acetylcholinesterase[6].

Anti-inflammatory Studies: The anti-inflammatory potential of benzothiazole compounds

suggests possible applications in studying inflammation pathways[6].

Physicochemical Properties and Data
No specific quantitative biological data (e.g., IC50, Ki) for Benzyl-(6-methyl-benzothiazol-2-
yl)-amine was found in the public domain. Basic chemical information is provided below.

Property Value Reference

CAS Number 56406-14-5 [7]

Molecular Formula C₁₅H₁₄N₂S [7]

Molecular Weight 254.35 g/mol [7]

Appearance Solid (predicted)

Solubility

Expected to be soluble in

organic solvents like DMSO

and ethanol.

Experimental Protocols
The following are generalized protocols that can be adapted to investigate the biological activity

of Benzyl-(6-methyl-benzothiazol-2-yl)-amine.
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This workflow outlines the steps to screen the compound for potential anticancer effects.
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Preparation

Screening & Assays

Data Analysis

Mechanistic Studies

Compound Preparation
(Stock Solution in DMSO)

Cell Viability Assay
(MTT or CellTiter-Glo)

Cell Line Culture
(e.g., MCF-7, A549)

Apoptosis Assay
(Annexin V/PI Staining)

Cell Migration Assay
(Wound Healing)IC50 Determination

Western Blot
(e.g., for apoptosis markers)

Signaling Pathway Analysis

Statistical Analysis
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Reactants

Reaction Steps Product

2-amino-6-methylbenzothiazole

Step 1: Condensation
(Formation of Schiff Base)

Benzaldehyde
Step 2: Reduction
(e.g., with NaBH4)

Benzyl-(6-methyl-
benzothiazol-2-yl)-amine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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